Cas no 955400-09-6 ((morpholin-3-yl)methanol hydrochloride)

(morpholin-3-yl)methanol hydrochloride structure

955400-09-6 structure

Product Name:(morpholin-3-yl)methanol hydrochloride

CAS No:955400-09-6

MF:C₅H₁₂ClNO₂

MW:153.607280731201

MDL:MFCD12547467

CID:841033

PubChem ID:22342713

Update Time:2024-10-25

(morpholin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- Morpholin-3-ylmethanol hydrochloride
- 3-hydroxymethylmorpholine hydrochloride
- (morpholin-3-yl)methanol hydrochloride
- (MORPHOLIN-3-YL)METHANOL HCL
- R -morpholin-3-ylmethanol hydrochloride
- 3-(Hydroxymethyl)morpholine HCl
- WFLUDHYXVXRFLY-UHFFFAOYSA-N
- 3-morpholinylmethanol hydrochloride
- 6468AC
- RW3941
- morpholin-3-yl-methanol hydrochloride
- SB12699
- 3-hydroxymethyl-morpholine hydrochloride
- MFCD09910295
- 3(R)-HYDROXYMETHYLMORPHOLINE HYDROCHLORIDE
- morpholin-3-ylmethanol;hydrochloride
- morpholin-3-ylmethanolhydrochloride
- SY024782
- EN300-296400
- Z2513335525
- (R)-3-(Hydroxymethyl)morpholine hydrochloride
- SB44491
- 3-Morpholinemethanol hydrochloride
- AKOS015848427
- (Morpholin-3-yl)methanol--hydrogen chloride (1/1)
- P15853
- MFCD12547468
- CS-0053095
- DTXSID50625020
- SCHEMBL1437127
- 955400-09-6
- AS-52901
- J-522713
- MFCD12547467
- DB-066641
- (S)-3-Hydroxymethylmorpholine hydrochloride
- SY029258
- DB-080299
- SY099044
- (R)-3-Hydroxymethylmorpholine hydrochloride
- (S)-3-(Hydroxymethyl)morpholine Hydrochloride
- MDL： MFCD12547467
- Inchi： 1S/C5H11NO2.ClH/c7-3-5-4-8-2-1-6-5;/h5-7H,1-4H2;1H
- InChI Key： WFLUDHYXVXRFLY-UHFFFAOYSA-N
- SMILES： Cl.OCC1COCCN1

Computed Properties

Exact Mass: 153.05600
Monoisotopic Mass: 153.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 67.4
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5

Experimental Properties

PSA: 41.49000
LogP: 0.09790

(morpholin-3-yl)methanol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM104838-5g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	5g	$286	2021-08-06
Chemenu	CM104838-10g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	10g	$528	2021-08-06
Chemenu	CM104838-25g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	25g	$968	2021-08-06
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB41142-0.1g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	0.1g	172.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB41142-0.25g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	0.25g	244.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB41142-1g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	1g	500.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB41142-5g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	5g	1877.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB41142-10g	(morpholin-3-yl)methanol hydrochloride	955400-09-6	97%	10g	3134.00	2021-06-01
TRC	M732753-50mg	Morpholin-3-Ylmethanol Hydrochloride	955400-09-6		50mg	$ 50.00	2022-06-03
TRC	M732753-100mg	Morpholin-3-Ylmethanol Hydrochloride	955400-09-6		100mg	$ 65.00	2022-06-03

(morpholin-3-yl)methanol hydrochloride Production Method

Production Method 1

110167-20-9

955400-09-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 18 h, 5 bar, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt

Reference

: Pyrimidine derivatives that are useful in the treatment of diseases mediated by mTOR and/or PI3K enzyme and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

473923-56-7

955400-09-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; overnight, rt

Reference

: Preparation of quinolinone derivatives as SNS inhibitors for treatment of pain, urinary tract disorder, or multiple sclerosis

, World Intellectual Property Organization, , ,